Cas no 2496-25-5 (Phenol,4-[2-(4-methoxyphenyl)diazenyl]-)

Phenol,4-[2-(4-methoxyphenyl)diazenyl]- structure
2496-25-5 structure
Product Name:Phenol,4-[2-(4-methoxyphenyl)diazenyl]-
CAS No:2496-25-5
MF:C13H12N2O2
MW:228.246582984924
MDL:MFCD00758680
CID:266301
PubChem ID:94799
Update Time:2025-04-19

Phenol,4-[2-(4-methoxyphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[2-(4-methoxyphenyl)diazenyl]-
    • 4-[(4-methoxyphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • 4-((4-Methoxyphenyl)azo)phenol
    • 4-((p-Hydroxyphenyl)azo)anisole
    • 4-(4'-methoxyphenylazo)-phenol
    • 4-hydroxy-4'-methoxy azobenzene
    • 4-Hydroxy-4'-methoxy-azobenzen
    • 4-hydroxy-4'-methoxy-azobenzene
    • 4-hydroxyl-4'-methoxyazobenzene
    • 4'-methoxy-4-hydroxyazobenzene
    • AC1NS54P
    • LS-104785
    • Phenol, 4-((4-methoxyphenyl)azo)-
    • Phenol, p-((p-methoxyphenyl)azo)-
    • 4-Methoxy-4'-hydroxyazobenzene
    • 4-[(4-Methoxyphenyl)azo]phenol
    • 4-[(p-Hydroxyphenyl)azo]anisole]
    • NSC 3289
    • p-Hydroxy-p'-methoxyazobenzene
    • 4-[2-(4-Methoxyphenyl)diazenyl]phenol
    • NSC3289
    • WEFGJDSWBHPXOK-UHFFFAOYSA-N
    • DTXSID301287810
    • 4-hydroxy-4'-methoxyazobenzene
    • NSC-3289
    • 4-((4-methoxyphenyl)diazenyl)phenol
    • 4-[(4-methoxyphenyl)diazenyl]phenol
    • SCHEMBL5350360
    • 4-[2-(4-methoxyphenyl)diazen-1-yl]phenol
    • 2496-25-5
    • 4-[2-(4-METHOXYPHENYL)HYDRAZIN-1-YLIDENE]CYCLOHEXA-2,5-DIEN-1-ONE
    • G69642
    • MDL: MFCD00758680
    • Inchi: 1S/C13H12N2O2/c1-17-13-8-4-11(5-9-13)15-14-10-2-6-12(16)7-3-10/h2-9,16H,1H3/b15-14+
    • InChI Key: WEFGJDSWBHPXOK-CCEZHUSRSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 228.08996
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.2Ų

Experimental Properties

  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 149.8 ºC (methanol water )
  • Solubility: Almost insoluble (0.025 g/l) (25 º C),
  • PSA: 50.69
  • LogP: 3.81620

Phenol,4-[2-(4-methoxyphenyl)diazenyl]- Pricemore >>

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